4-(2-Bromophenoxy)butyric acid ethyl ester

• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol
• IUPAC Name: ethyl 4-(2-bromophenoxy)butanoate
• InChI: InChI=1S/C12H15BrO3/c1-2-15-12(14)8-5-9-16-11-7-4-3-6-10(11)13/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: BGZHEWUHLQBEIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCOC1=CC=CC=C1Br

Description

4-(2-Bromophenoxy)butyric acid ethyl ester is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.65 g of bromophenol and 8.75 g of 4-bromobutyric acid ethyl ester are dissolved in 120 ml of dimethylformamide, mixed with 32.6 g of cesium carbonate and stirred for 2 days at room temperature. The reaction mixture is filtered, the solvent is distilled off in a vacuum and the residue is distilled in a bulb tube at 180° C./0.4 mbar. 11 g of 4-(2-bromophenoxy)butyric acid ethyl ester is obtained as a colorless oil.